Cas no 1903866-46-5 (1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-6-ylsulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-6-ylsulfonyl}phenyl)ethan-1-one
• CAS No: 1903866-46-5
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 6427739
• PubChem ID: 92071929
• Update Time: 2025-11-03

1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-6-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-6-ylsulfonyl}phenyl)ethan-1-one
• AKOS025335315
• 1-[3-[(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)sulfonyl]phenyl]ethanone
• F6444-6720
• 1-(3-((2-morpholino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)sulfonyl)phenyl)ethan-1-one
• 1903866-46-5
• 1-(3-{[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]sulfonyl}phenyl)ethan-1-one

• Inchi： 1S/C18H20N4O4S/c1-13(23)14-3-2-4-16(9-14)27(24,25)22-11-15-10-19-18(20-17(15)12-22)21-5-7-26-8-6-21/h2-4,9-10H,5-8,11-12H2,1H3
• InChI Key： OGFLELXFZSMQQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(N1CC2C(=CN=C(N=2)N2CCOCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-6-ylsulfonyl}phenyl)ethan-1-one

Compound CAS No 1903866-46-5: A Comprehensive Overview

The compound with CAS No 1903866-46-5, named 1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-ylsulfonyl}phenyl)ethan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure incorporates a pyrrolopyrimidine ring system, a morpholine group, and a sulfonylphenyl ketone moiety, making it a complex yet intriguing compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science.

The pyrrolo[3,4-d]pyrimidine core of the molecule is a key structural element that contributes to its unique electronic properties. This heterocyclic system is known for its ability to act as a scaffold in medicinal chemistry, facilitating the design of bioactive molecules with potential therapeutic applications. The integration of the morpholine group further enhances the compound's stability and solubility, making it more amenable to biological testing.

One of the most promising areas of research involving this compound is its potential role in drug development. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate kinase activity, a critical target in anti-cancer therapy.

In addition to its pharmacological applications, the compound has also garnered interest in materials science due to its unique optical and electronic properties. The presence of the sulfonyl group imparts high thermal stability and fluorescence characteristics, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 1-(3-{2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-ylsulfonyl}phenyl)ethan-1-one involves a multi-step process that requires meticulous control over reaction conditions to ensure optimal yields and purity. Key steps include the formation of the pyrrolopyrimidine ring system through cyclization reactions and the subsequent functionalization with the morpholine and sulfonyl groups.

From an environmental standpoint, researchers are actively exploring green chemistry approaches to synthesize this compound more sustainably. This includes the use of biodegradable catalysts and solvent systems that minimize waste generation and reduce the ecological footprint of production processes.

In conclusion, CAS No 1903866-46-5 represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure not only provides a platform for innovative chemical research but also offers practical solutions in drug development and materials science. As ongoing studies continue to uncover new properties and applications of this compound, it stands at the forefront of scientific advancement.